Cas no 90267-82-6 (1,3-Benzenediamine, 4-(2,2,2-trifluoroethoxy)-)

• Product Name: 1,3-Benzenediamine, 4-(2,2,2-trifluoroethoxy)-
• CAS No: 90267-82-6
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 790493
• PubChem ID: 22279004
• Update Time: 2025-04-19

1,3-Benzenediamine, 4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine, 4-(2,2,2-trifluoroethoxy)-
• 4-(2,2,2-trifluoroethoxy)benzene-1,3-diamine
• NTHRFELWIYRPPB-UHFFFAOYSA-N
• 90267-82-6
• DTXSID20624247
• SCHEMBL1771501

• Inchi： 1S/C8H9F3N2O/c9-8(10,11)4-14-7-2-1-5(12)3-6(7)13/h1-3H,4,12-13H2
• InChI Key： NTHRFELWIYRPPB-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(=CC=1N)N)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų